Cas no 2229103-27-7 (4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine)

• Product Name: 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine
• CAS No: 2229103-27-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6494120
• PubChem ID: 165674499
• Update Time: 2025-05-20

4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine
• 2229103-27-7
• 4-[(1,4-dimethyl-1H-pyrazol-5-yl)oxy]-4-methylpiperidine
• EN300-1781859

• Inchi： 1S/C11H19N3O/c1-9-8-13-14(3)10(9)15-11(2)4-6-12-7-5-11/h8,12H,4-7H2,1-3H3
• InChI Key： GFXGVUDSOZKEDB-UHFFFAOYSA-N
• SMILES： O(C1=C(C)C=NN1C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine

Research Brief on 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine (CAS: 2229103-27-7): Recent Advances and Applications

The compound 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine (CAS: 2229103-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as anxiety, depression, and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential, making it a viable candidate for CNS drug development.

Recent synthetic advancements have also been reported, with researchers optimizing the production of 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the synthesis, reducing the environmental impact and cost of production. These developments are crucial for scaling up the compound's production for preclinical and clinical studies.

In addition to its CNS applications, 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine has been investigated for its anti-inflammatory and analgesic properties. Early-stage studies indicate that the compound may inhibit key inflammatory pathways, offering a potential new avenue for treating chronic inflammatory conditions. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

Despite these promising findings, challenges remain in the development of 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and long-term safety profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(1,4-dimethyl-1H-pyrazol-5-yl)oxy-4-methylpiperidine (CAS: 2229103-27-7) represents a promising candidate for drug development, with potential applications in CNS disorders and inflammatory diseases. Continued research and optimization will be critical to unlocking its full therapeutic potential and bringing it closer to clinical application.